Cas no 2243254-46-6 (2-(4-tert-butyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-tert-butyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2243254-46-6
• MF: C₁₇H₂₇BO₂
• MW: 274.206085443497
• MDL: MFCD18733335
• CID: 5106969
• PubChem ID: 112756543
• Update Time: 2025-11-02

2-(4-tert-butyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[4-(1,1-dimethylethyl)-2-methylphenyl]-4,4,5,5-tetramethyl-
• 2-(4-tert-butyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD18733335
• Inchi： 1S/C17H27BO2/c1-12-11-13(15(2,3)4)9-10-14(12)18-19-16(5,6)17(7,8)20-18/h9-11H,1-8H3
• InChI Key： SZJWXXGTSZCNMN-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(C(C)(C)C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-tert-butyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Guide to 2-(4-tert-butyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2243254-46-6)

2-(4-tert-butyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2243254-46-6) is a specialized boron-containing compound widely used in organic synthesis and pharmaceutical research. This compound belongs to the class of arylboronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a Nobel Prize-winning methodology for carbon-carbon bond formation. Its unique structure, featuring a tert-butyl group and a methylphenyl moiety, enhances its stability and reactivity in various chemical transformations.

The growing demand for 2-(4-tert-butyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is driven by its applications in drug discovery and material science. Researchers frequently inquire about its synthetic routes, purification methods, and handling precautions, making it a hot topic in academic and industrial forums. Its CAS No. 2243254-46-6 is often searched in databases like SciFinder and Reaxys, reflecting its significance in modern chemistry.

One of the standout features of this compound is its role in palladium-catalyzed reactions. The dioxaborolane ring provides excellent stability under ambient conditions, while the arylboronic ester functionality ensures high reactivity in cross-coupling reactions. This balance makes it a preferred choice for synthesizing biaryl compounds, which are foundational in pharmaceuticals, agrochemicals, and organic electronics.

Recent advancements in green chemistry have spotlighted 2-(4-tert-butyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a candidate for sustainable synthesis. Its ability to participate in catalyst-free reactions and mild condition protocols aligns with the global push for eco-friendly chemical processes. Researchers are also exploring its potential in covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), areas gaining traction in energy storage and gas separation technologies.

From a commercial perspective, the market for boron-based compounds like 2-(4-tert-butyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is expanding, with key players investing in high-purity production and scalable synthesis. Its CAS No. 2243254-46-6 is frequently referenced in patents related to anticancer agents and OLED materials, underscoring its versatility. Suppliers often highlight its low toxicity and compatibility with diverse solvents, addressing common user concerns about safety and usability.

For laboratories handling 2-(4-tert-butyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, proper storage conditions (e.g., inert atmosphere, low humidity) are critical to maintain its efficacy. Analytical techniques like NMR spectroscopy and HPLC are routinely employed to verify its purity, a topic frequently discussed in chemical forums and QA/QC protocols. The compound’s melting point, solubility profile, and spectral data are also commonly searched parameters, reflecting its technical relevance.

In summary, 2-(4-tert-butyl-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2243254-46-6) is a cornerstone in modern synthetic chemistry, bridging academia and industry. Its applications span life sciences, advanced materials, and sustainable technologies, making it a compound of enduring interest. As research evolves, its role in cutting-edge innovations is poised to grow, solidifying its place in the chemical toolkit of the future.